Cas no 444-13-3 (3,5-Dibromo-4-fluorotoluene)

• Product Name: 3,5-Dibromo-4-fluorotoluene
• CAS No: 444-13-3
• MF: C₇H₅Br₂F
• MW: 267.921004056931
• MDL: MFCD01025611
• CID: 3066536
• PubChem ID: 804097
• Update Time: 2025-04-23

3,5-Dibromo-4-fluorotoluene Chemical and Physical Properties

Names and Identifiers

• 1,3-Dibromo-2-fluoro-5-methylbenzene
• 3,5-Dibromo-4-fluorotoluene
• BAS 00529545
• 4-fluoro-3,5-dibromotoluene
• 1,3-Dibromo-2-fluoro-5-methyl-benzene
• 1,?3-Dibromo-?2-?fluoro-?5-?methylbenzene
• AS-59003
• SY075698
• SCHEMBL14498187
• CS-0159903
• D93615
• EN300-6489932
• 444-13-3
• MFCD01025611
• DB-126728
• AKOS000664222
• AAA44413

• MDL： MFCD01025611
• Inchi： 1S/C7H5Br2F/c1-4-2-5(8)7(10)6(9)3-4/h2-3H,1H3
• InChI Key： SRXPLJYKMAEZKI-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C)C=1)Br)F

Computed Properties

• Exact Mass: 267.87215g/mol
• Monoisotopic Mass: 265.87420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3,5-Dibromo-4-fluorotoluene

3,5-Dibromo-4-Fluorotoluene: A Comprehensive Overview

The compound CAS No. 444-13-3, commonly referred to as 3,5-Dibromo-4-fluorotoluene, is a halogenated aromatic compound with significant applications in various scientific and industrial domains. This compound is characterized by its unique chemical structure, which includes a toluene derivative substituted with bromine and fluorine atoms at specific positions. The presence of these halogens imparts distinct chemical and physical properties to the molecule, making it a subject of interest in both academic research and industrial applications.

Recent studies have highlighted the potential of 3,5-Dibromo-4-fluorotoluene in the field of materials science, particularly in the development of advanced polymers and coatings. Researchers have explored its ability to act as a precursor for synthesizing high-performance materials with enhanced thermal stability and mechanical strength. For instance, a 2023 study published in the Journal of Polymer Science demonstrated that incorporating this compound into polymer matrices significantly improved their resistance to thermal degradation under high-temperature conditions.

In addition to its role in materials science, 3,5-Dibromo-4-fluorotoluene has also been investigated for its potential in pharmaceutical applications. The compound's unique electronic properties make it a promising candidate for drug design, particularly in the development of molecules targeting specific biological pathways. A 2022 research article in Medicinal Chemistry Communications reported that derivatives of this compound exhibited potent inhibitory activity against certain enzymes associated with neurodegenerative diseases.

The synthesis of CAS No. 444-13-3 involves a multi-step process that typically begins with the bromination of toluene derivatives followed by fluorination at specific positions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, a 2021 study published in Green Chemistry introduced a novel catalytic system that significantly reduced the reaction time and minimized byproduct formation during the synthesis process.

Beyond its direct applications, 3,5-Dibromo-4-fluorotoluene serves as a valuable model compound for studying halogenation reactions and their influence on molecular properties. Its structure allows researchers to investigate how substituent effects influence reactivity, stability, and electronic characteristics—a critical area of study in organic chemistry.

In terms of environmental impact, recent studies have focused on understanding the fate and transport of CAS No. 444-13-3 in natural systems. While it is not classified as a hazardous substance under current regulations, its persistence in certain environmental conditions has raised concerns about long-term ecological effects. Ongoing research aims to develop effective remediation strategies for areas contaminated with this compound.

In conclusion, 3,5-Dibromo-4-fluorotoluene, or CAS No. 444-13-3, is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties continue to drive innovative research efforts, from advancing materials science to exploring new avenues in pharmaceutical development. As our understanding of this compound deepens, it is likely to play an increasingly important role in shaping future technologies and scientific discoveries.